AMG-458: A Technical Guide to its Mechanism of Action as a Potent and Selective c-Met Inhibitor
AMG-458: A Technical Guide to its Mechanism of Action as a Potent and Selective c-Met Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
AMG-458 is a potent, selective, and orally bioavailable small molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2][3] The c-Met pathway plays a crucial role in cell survival, proliferation, migration, and invasion, and its aberrant activation is implicated in the progression of numerous human cancers.[3] AMG-458 demonstrates significant anti-tumor activity in preclinical models by effectively blocking c-Met signaling. This guide provides a comprehensive overview of the mechanism of action of AMG-458, detailing its biochemical and cellular activity, and its effects on downstream signaling pathways.
Core Mechanism of Action: c-Met Kinase Inhibition
AMG-458 exerts its therapeutic effect through direct inhibition of the c-Met kinase. It binds to the ATP-binding site of the c-Met kinase domain, preventing the phosphorylation of the receptor and subsequent activation of downstream signaling cascades. This inhibition is highly potent, with a Ki of 1.2 nM for human c-Met.[1][3] AMG-458 also demonstrates approximately 350-fold selectivity for c-Met over the VEGFR2 kinase in cellular assays.[1]
Biochemical Potency
The inhibitory activity of AMG-458 has been quantified against both wild-type and various mutated forms of the c-Met kinase. This demonstrates its potential efficacy in tumors harboring specific c-Met mutations.
| Target | Inhibition Constant (Ki) |
| Wild-type c-Met (human) | 1.2 nM[1][2][3] |
| Wild-type c-Met (mouse) | 2.0 nM[2][3] |
| c-Met (H1094R) | 0.5 nM[1] |
| c-Met (V1092I) | 1.1 nM[1] |
| c-Met (D1228H) | 2.2 nM[1] |
| c-Met (M1250T) | 4.1 nM[4] |
| c-Met (Y1230H) | 4.5 nM[4] |
Cellular Activity
In cellular assays, AMG-458 effectively inhibits both constitutive and Hepatocyte Growth Factor (HGF)-induced c-Met phosphorylation. This leads to a dose-dependent inhibition of cell proliferation and survival in c-Met dependent cancer cell lines.
| Cell Line | IC50 (c-Met Phosphorylation) |
| PC3 | 60 nM[1][4] |
| CT26 | 120 nM[1][4] |
| HUVEC | 690 nM[3] |
Downstream Signaling Pathway Modulation
The binding of HGF to the c-Met receptor triggers its dimerization and autophosphorylation, creating docking sites for various downstream signaling proteins. Activation of these pathways, including the PI3K/Akt and RAS/MAPK pathways, promotes cell growth, survival, and motility.[3] AMG-458, by inhibiting the initial c-Met phosphorylation event, effectively blocks these downstream signals. A key study demonstrated that in the H441 non-small cell lung cancer (NSCLC) cell line, which has constitutive c-Met phosphorylation, treatment with AMG-458 leads to a reduction in the levels of phosphorylated Akt (p-Akt) and phosphorylated Erk (p-Erk).[1][5]
In Vivo Anti-Tumor Efficacy
The anti-tumor activity of AMG-458 has been demonstrated in various xenograft models. Oral administration of AMG-458 resulted in significant, dose-dependent tumor growth inhibition in mice bearing NIH3T3/TPR-Met and U-87 MG tumors, with no significant adverse effects on body weight.[1][2][3]
| Xenograft Model | Dosing | Outcome |
| NIH3T3/TPR-Met | 30 and 100 mg/kg q.d. | Significant tumor growth inhibition[1][2] |
| NIH3T3/TPR-Met | ED50: ~12 mg/kg | Dose-dependent inhibition[3] |
| NIH3T3/TPR-Met | ED90: ~34 mg/kg | Dose-dependent inhibition[3] |
| U-87 MG | 30 and 100 mg/kg q.d. | Significant tumor growth inhibition[1][2] |
| U-87 MG | ED50: ~16 mg/kg | Dose-dependent inhibition[3] |
| U-87 MG | ED90: ~59 mg/kg | Dose-dependent inhibition[3] |
Pharmacokinetics
AMG-458 exhibits favorable pharmacokinetic properties, including high oral bioavailability across multiple species.[1]
| Species | CL ((L/h)/kg) | Vss (L/kg) | t1/2 (h) |
| Mouse | 0.16[3] | 0.31[3] | 1.3[3] |
| Rat | 0.73[3] | 0.62[3] | 1.0[3] |
Experimental Protocols
Detailed experimental protocols for the characterization of AMG-458 are not publicly available. However, the methodologies employed can be inferred from the published data and are standard within the field of kinase inhibitor drug discovery.
